Cas no 1249044-16-3 (1-(Methylsulfonyl)cyclopropanecarbonitrile)

• Product Name: 1-(Methylsulfonyl)cyclopropanecarbonitrile
• CAS No: 1249044-16-3
• MF: C₅H₇NO₂S
• MW: 145.179579973221
• MDL: MFCD16766454
• CID: 2120357
• PubChem ID: 54445839
• Update Time: 2025-05-27

1-(Methylsulfonyl)cyclopropanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(methylsulfonyl)cyclopropanecarbonitrile
• 1-methanesulfonylcyclopropane-1-carbonitrile
• Cyclopropanecarbonitrile, 1-(methylsulfonyl)-
• SCHEMBL14734082
• AKOS011762541
• CS-0309089
• AS-42201
• 1249044-16-3
• MFCD16766454
• EN300-156172
• 1-methylsulfonylcyclopropane-1-carbonitrile
• DA-13607
• 1-(Methylsulfonyl)cyclopropanecarbonitrile

• MDL： MFCD16766454
• Inchi： 1S/C5H7NO2S/c1-9(7,8)5(4-6)2-3-5/h2-3H2,1H3
• InChI Key： WRLGBOYPWRGXFW-UHFFFAOYSA-N
• SMILES： S(C)(C1(C#N)CC1)(=O)=O

Computed Properties

• Exact Mass: 145.01974964g/mol
• Monoisotopic Mass: 145.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.3
• XLogP3: -0.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 393.9±21.0 °C at 760 mmHg
• Flash Point: 192.0±22.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(Methylsulfonyl)cyclopropanecarbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)